(5,5’-Bis(2-(4-(benzo[d]isothiazol-3-yl)piperazin-1-yl)ethyl)-6,6’-dichloro-3-hydroxy-3,3’-biindolin
(5,5’-Bis(2-(4-(benzo[d]isothiazol-3-yl)piperazin-1-yl)ethyl)-6,6’-dichloro-3-hydroxy-3,3’-biindolin
Brand Name:
Vulcanchem
CAS No.:
1303996-68-0
VCID:
VC0043141
InChI:
InChI=1S/C42H40Cl2N8O3S2/c43-31-23-33-29(21-25(31)9-11-49-13-17-51(18-14-49)38-27-5-1-3-7-35(27)56-47-38)37(40(53)45-33)42(55)30-22-26(32(44)24-34(30)46-41(42)54)10-12-50-15-19-52(20-16-50)39-28-6-2-4-8-36(28)57-48-39/h1-8,21-24,37,55H,9-20H2,(H,45,53)(H,46,54)
SMILES:
C1CN(CCN1CCC2=CC3=C(C=C2Cl)NC(=O)C3C4(C5=C(C=C(C(=C5)CCN6CCN(CC6)C7=NSC8=CC=CC=C87)Cl)NC4=O)O)C9=NSC1=CC=CC=C19
Molecular Formula:
C42H40Cl2N8O3S2
Molecular Weight:
839.855
(5,5’-Bis(2-(4-(benzo[d]isothiazol-3-yl)piperazin-1-yl)ethyl)-6,6’-dichloro-3-hydroxy-3,3’-biindolin
CAS No.: 1303996-68-0
Reference Standards
VCID: VC0043141
Molecular Formula: C42H40Cl2N8O3S2
Molecular Weight: 839.855
CAS No. | 1303996-68-0 |
---|---|
Product Name | (5,5’-Bis(2-(4-(benzo[d]isothiazol-3-yl)piperazin-1-yl)ethyl)-6,6’-dichloro-3-hydroxy-3,3’-biindolin |
Molecular Formula | C42H40Cl2N8O3S2 |
Molecular Weight | 839.855 |
IUPAC Name | 5-[2-[4-(1,2-benzothiazol-3-yl)piperazin-1-yl]ethyl]-3-[5-[2-[4-(1,2-benzothiazol-3-yl)piperazin-1-yl]ethyl]-6-chloro-2-oxo-1,3-dihydroindol-3-yl]-6-chloro-3-hydroxy-1H-indol-2-one |
Standard InChI | InChI=1S/C42H40Cl2N8O3S2/c43-31-23-33-29(21-25(31)9-11-49-13-17-51(18-14-49)38-27-5-1-3-7-35(27)56-47-38)37(40(53)45-33)42(55)30-22-26(32(44)24-34(30)46-41(42)54)10-12-50-15-19-52(20-16-50)39-28-6-2-4-8-36(28)57-48-39/h1-8,21-24,37,55H,9-20H2,(H,45,53)(H,46,54) |
Standard InChIKey | JXXKGHVYXULCTC-UHFFFAOYSA-N |
SMILES | C1CN(CCN1CCC2=CC3=C(C=C2Cl)NC(=O)C3C4(C5=C(C=C(C(=C5)CCN6CCN(CC6)C7=NSC8=CC=CC=C87)Cl)NC4=O)O)C9=NSC1=CC=CC=C19 |
Synonyms | Ziprasidone Related Compound C; |
PubChem Compound | 72942012 |
Last Modified | Nov 11 2021 |
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